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CAS No.: 87-12-7

Cat. No.: S563032

Get Quote

The table below consolidates key identifying information and selected physical properties for Dibromsalan.

Property
Category

Details

IUPAC Name 5-Bromo-N-(4-bromophenyl)-2-hydroxybenzamide [1] [2]

CAS Registry
Number

87-12-7 [3] [2]

Molecular
Formula

C₁₃H₉Br₂NO₂ [3] [2]

Molecular Weight 371.02 g/mol [3] [2]

Physical
Properties

Very sparingly soluble in water; sparingly soluble in ethanol; soluble in acetone
and dimethylformamide [2].

Density 1.799 g/cm³ (estimate) [2]

Boiling Point 387.8 °C at 760 mmHg (estimate) [3]

Flash Point 188.4 °C (estimate) [3]
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Property
Category

Details

Primary Uses Broad-spectrum antimicrobial agent; used as a disinfectant and microbicide in

products like soaps and plastics [2].

Current Limitations and Research Gaps

It is important to note the following limitations:

No Detailed Synthesis Protocol: The searched literature confirms Dibromsalan is produced from

salicylanilide and bromine in acetic acid [2], but a detailed, step-by-step experimental procedure is
not provided.

Lack of Quantitative Data: Parameters such as exact quantities, reaction temperature and time,
workup, and purification methods are unavailable from these sources.

A Proposed Workflow for Protocol Development

To proceed with the synthesis, you would need to develop and optimize a full protocol. The diagram below

outlines a logical workflow for this process, from initial setup to final analysis.
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The workflow above highlights that critical parameters like molar ratios and temperature need to be

determined experimentally. Here are some methodological considerations to guide this process:
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Reaction Basis: The known reaction condition (salicylanilide + bromine in acetic acid) is a starting

point [2]. Handling bromine requires strict safety precautions.
Bromination Methods: While not specific to Dibromsalan, general methods for introducing bromine

exist. For instance, 1,3-dibromo-5,5-dimethylhydantoin (DBDMH) is a stable, solid brominating
agent that can be used without a catalyst under mild conditions [4]. Alternatively, a system of

potassium bromide (KBr) with orthoperiodic acid in a dichloromethane-water mixture can
brominate various substrates at room temperature [4].

Purification Strategy: Given Dibromsalan's low solubility in water, the crude product will likely
precipitate and can be collected via filtration. Further purification can be achieved through

recrystallization from a suitable solvent like ethanol or acetone [2].
Analysis and Confirmation: The final product should be characterized by its melting point and

analyzed by techniques such as ¹H NMR spectroscopy and mass spectrometry to confirm its
identity and purity [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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